1-(4-chlorobenzyl)-4-(2-fluorobenzoyl)piperazine

• IUPAC Name: [4-[(4-chlorophenyl)methyl]piperazin-1-yl]-(2-fluorophenyl)methanone
• InChI: InChI=1S/C18H18ClFN2O/c19-15-7-5-14(6-8-15)13-21-9-11-22(12-10-21)18(23)16-3-1-2-4-17(16)20/h1-8H,9-13H2
• InChI Key: VCHHZNSUKRQUTE-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC=C(C=C2)Cl)C(=O)C3=CC=CC=C3F
• Molecular Formula: C18H18ClFN2O
• Molecular Weight: 332.8 g/mol

Description

1-(4-chlorobenzyl)-4-(2-fluorobenzoyl)piperazine, also known as CBFP, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. CBFP belongs to the class of piperazine derivatives and has been found to exhibit various biological activities.

Mechanism of Action

The exact mechanism of action of 1-(4-chlorobenzyl)-4-(2-fluorobenzoyl)piperazine is not fully understood, but it is believed to act as a dopamine D2 receptor antagonist and a serotonin 5-HT1A receptor agonist. This dual mechanism of action is thought to contribute to its antipsychotic and anxiolytic effects.
Biochemical and Physiological Effects:
1-(4-chlorobenzyl)-4-(2-fluorobenzoyl)piperazine has been shown to have various biochemical and physiological effects. It has been found to increase dopamine and serotonin levels in the brain, which may contribute to its therapeutic effects. 1-(4-chlorobenzyl)-4-(2-fluorobenzoyl)piperazine has also been shown to reduce oxidative stress and inflammation, which may be beneficial in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

1-(4-chlorobenzyl)-4-(2-fluorobenzoyl)piperazine has several advantages for lab experiments, including its high purity and stability. It is also relatively easy to synthesize, making it a cost-effective option for research. However, 1-(4-chlorobenzyl)-4-(2-fluorobenzoyl)piperazine has some limitations, including its limited solubility in water and its potential toxicity at high doses.

Future Directions

There are several future directions for research on 1-(4-chlorobenzyl)-4-(2-fluorobenzoyl)piperazine. One area of focus is the development of more potent and selective 1-(4-chlorobenzyl)-4-(2-fluorobenzoyl)piperazine analogs with improved therapeutic properties. Another area of interest is the investigation of 1-(4-chlorobenzyl)-4-(2-fluorobenzoyl)piperazine's potential in the treatment of other neurological disorders, such as Parkinson's disease and Alzheimer's disease. Additionally, more research is needed to fully understand the mechanism of action of 1-(4-chlorobenzyl)-4-(2-fluorobenzoyl)piperazine and its effects on different neurotransmitter systems.
Conclusion:
In conclusion, 1-(4-chlorobenzyl)-4-(2-fluorobenzoyl)piperazine is a promising compound with potential therapeutic applications in the treatment of various neurological disorders. Its dual mechanism of action, high purity, and stability make it an attractive option for research. However, further studies are needed to fully understand its mechanism of action and potential applications.

Synthesis Methods

The synthesis of 1-(4-chlorobenzyl)-4-(2-fluorobenzoyl)piperazine can be achieved through various methods, including the reaction of 1-(4-chlorobenzyl)piperazine with 2-fluorobenzoyl chloride in the presence of a base such as triethylamine. The reaction proceeds under mild conditions and yields a high purity product. Other methods include the use of different piperazine derivatives and benzoyl chlorides.

Scientific Research Applications

1-(4-chlorobenzyl)-4-(2-fluorobenzoyl)piperazine has been found to exhibit various biological activities, including antipsychotic, antidepressant, and anxiolytic effects. It has also been shown to have potential therapeutic applications in the treatment of schizophrenia, bipolar disorder, and anxiety disorders. 1-(4-chlorobenzyl)-4-(2-fluorobenzoyl)piperazine has been studied extensively in animal models and has shown promising results in reducing symptoms associated with these disorders.